Cas no 1261889-82-0 (2-Chloro-5-(3-hydroxymethylphenyl)nicotinic acid)

• Product Name: 2-Chloro-5-(3-hydroxymethylphenyl)nicotinic acid
• CAS No: 1261889-82-0
• MF: C₁₃H₁₀ClNO₃
• MW: 263.676402568817
• CID: 2761507
• PubChem ID: 53222752
• Update Time: 2025-04-21

2-Chloro-5-(3-hydroxymethylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 1261889-82-0
• 2-Chloro-5-(3-hydroxymethylphenyl)nicotinic acid, 95%
• MFCD18316935
• 2-CHLORO-5-(3-HYDROXYMETHYLPHENYL)NICOTINIC ACID
• DTXSID80687111
• 2-Chloro-5-(3-hydroxymethylphenyl)nicotinic acid

• Inchi： 1S/C13H10ClNO3/c14-12-11(13(17)18)5-10(6-15-12)9-3-1-2-8(4-9)7-16/h1-6,16H,7H2,(H,17,18)
• InChI Key： MISCLQWZWPFTIP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C=N1)C1=CC=CC(CO)=C1

Computed Properties

• Exact Mass: 263.0349209Da
• Monoisotopic Mass: 263.0349209Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.4Ų